Cas no 22917-80-2 (9H-Purin-6-amine,9,9'-(1,2-ethanediyl)bis-)
22917-80-2 structure
Product Name:9H-Purin-6-amine,9,9'-(1,2-ethanediyl)bis-
CAS No:22917-80-2
MF:C12H12N10
MW:296.290678977966
CID:288971
PubChem ID:263993
Update Time:2025-04-19
9H-Purin-6-amine,9,9'-(1,2-ethanediyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Purin-6-amine,9,9'-(1,2-ethanediyl)bis-
- 1,2-Bis(9-adenyl)-ethan
- 1,2-Bis-< adeninyl-(9)> -aethan
- 1.2-Bis-< 6-amino-9H-purinyl-(9)> -aethan
- 1.2-Bis-< adeninyl-(9)> -aethan
- 9,9'-ethane-1,2-diylbis(9h-purin-6-amine)
- 9,9'-Ethylen-bis-adenin
- 9,9'-ethylenediadenine
- 9H,9'H-9,9'-ethane-1,2-diyl-bis-purin-6-ylamine
- AC1L6AW8
- AC1Q4VHU
- AG-J-24564
- AR-1H5296
- CTK4F0452
- NSC98761
- 22917-80-2
- SCHEMBL11222112
- DTXSID80294925
- 9,9'-(Ethane-1,2-diyl)bis(9H-purin-6-amine)
- NSC-98761
- 9-[2-(6-amino-9H-purin-9-yl)ethyl]-9H-purin-6-amine
-
- Inchi: 1S/C12H12N10/c13-9-7-11(17-3-15-9)21(5-19-7)1-2-22-6-20-8-10(14)16-4-18-12(8)22/h3-6H,1-2H2,(H2,13,15,17)(H2,14,16,18)
- InChI Key: JQFWMNQRWVBYAF-UHFFFAOYSA-N
- SMILES: N1(C=NC2C(N)=NC=NC1=2)CCN1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 296.12496
- Monoisotopic Mass: 296.12464043g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 139Ų
Experimental Properties
- PSA: 139.24
9H-Purin-6-amine,9,9'-(1,2-ethanediyl)bis- Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
22917-80-2 (9H-Purin-6-amine,9,9'-(1,2-ethanediyl)bis-) Related Products
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